Cas no 249292-43-1 (Benzoic acid,4-(4-pyrimidinyl)-)

Benzoic acid,4-(4-pyrimidinyl)- structure
249292-43-1 structure
Product Name:Benzoic acid,4-(4-pyrimidinyl)-
CAS No:249292-43-1
MF:C11H8N2O2
MW:200.193422317505
CID:246191
PubChem ID:1515255
Update Time:2025-04-19

Benzoic acid,4-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(4-pyrimidinyl)-
    • 4-(4-PYRIMIDINYL)BENZOIC ACID
    • 4-pyrimidin-4-ylbenzoic acid
    • 4-(4-pyrimidinyl)benzoate
    • 4-Pyrimidin-4-yl-benzoic acid
    • Benzoic acid,4-(4-pyrimidinyl)
    • 249292-43-1
    • BB 0238963
    • 2-NORBORNANEACETICACID
    • FT-0692323
    • Benzoic acid, 4-(4-pyrimidinyl)-
    • 4-(pyrimidin-4-yl)benzoic acid
    • 4-(pyrimidin-4-yl)benzoicacid
    • SCHEMBL4772421
    • DTXSID80363923
    • Inchi: 1S/C11H8N2O2/c14-11(15)9-3-1-8(2-4-9)10-5-6-12-7-13-10/h1-7H,(H,14,15)
    • InChI Key: GDGFTEGUDDPSIT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=CN=CN=1)=O

Computed Properties

  • Exact Mass: 200.05900
  • Monoisotopic Mass: 200.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.302
  • Boiling Point: 417.9°Cat760mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.619
  • PSA: 63.08000
  • LogP: 1.84180
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